Cas no 1353963-50-4 (1-{2-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone)

• Product Name: 1-{2-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone
• CAS No: 1353963-50-4
• MF: C₁₇H₂₅ClN₂O
• MW: 308.846203565598
• MDL: MFCD21095672
• CID: 2161058
• Update Time: 2025-06-08

1-{2-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{2-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone
• Ethanone, 2-chloro-1-[2-[[ethyl(phenylmethyl)amino]methyl]-1-piperidinyl]-

• MDL： MFCD21095672
• Inchi： 1S/C17H25ClN2O/c1-2-19(13-15-8-4-3-5-9-15)14-16-10-6-7-11-20(16)17(21)12-18/h3-5,8-9,16H,2,6-7,10-14H2,1H3
• InChI Key： CEQFEOLVDJLSRK-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1CN(CC)CC1=CC=CC=C1)CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7

Additional information on 1-{2-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

Comprehensive Overview of 1-{2-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone (CAS No. 1353963-50-4)

1-{2-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone, with the CAS number 1353963-50-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework, combining a piperidine ring with a chloro-ethanone moiety, which makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

The compound’s nomenclature highlights its complex architecture: the benzyl-ethyl-amino group attached to a methyl-piperidine backbone, followed by a chloro-ethanone functional group. This structure is often explored in the context of bioactive molecule design, as it offers versatility in binding interactions. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as computational models predict their efficacy in targeting specific enzymes or receptors.

In the realm of medicinal chemistry, 1353963-50-4 is frequently discussed alongside topics like structure-activity relationships (SAR) and lead optimization. Its chloro-ethanone segment is particularly noteworthy, as it can serve as a reactive handle for further derivatization. This aligns with current industry demands for highly functionalized intermediates that accelerate the development of novel therapeutics.

From a synthetic perspective, the compound’s piperidine core is a common motif in CNS-active drugs, which explains its relevance in neuroscience research. The integration of benzyl-ethyl-amino and chloro-ethanone groups also opens doors to exploring kinase inhibitors or GPCR modulators, both of which are hot topics in precision medicine. These attributes make 1-{2-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone a compound of high interdisciplinary interest.

Another area of growing relevance is the compound’s role in green chemistry initiatives. Researchers are investigating eco-friendly synthetic routes to produce such molecules, reducing reliance on hazardous reagents. This aligns with global efforts to promote sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

In summary, CAS No. 1353963-50-4 represents a fascinating case study in modern chemical research. Its structural complexity and functional diversity make it a standout candidate for applications ranging from drug development to material science. As the scientific community continues to explore its potential, this compound is poised to remain a key player in advancing innovative therapeutic strategies.